Cas no 1805218-49-8 (Ethyl 4-bromo-3-methoxypicolinate)

• Product Name: Ethyl 4-bromo-3-methoxypicolinate
• CAS No: 1805218-49-8
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4901398
• Update Time: 2025-06-12

Ethyl 4-bromo-3-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-methoxypicolinate

• Inchi： 1S/C9H10BrNO3/c1-3-14-9(12)7-8(13-2)6(10)4-5-11-7/h4-5H,3H2,1-2H3
• InChI Key： GWGQKEXJDQKYKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)OCC)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-bromo-3-methoxypicolinate

Ethyl 4-bromo-3-methoxypicolinate (CAS No. 1805218-49-8): An Overview

Ethyl 4-bromo-3-methoxypicolinate (CAS No. 1805218-49-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromo-substituted pyridine ring and an ethyl ester group. These structural features make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 4-bromo-3-methoxypicolinate is defined by its molecular formula, C₁₀H₁₁BrNO₃. The presence of the bromine atom and the methoxy group on the pyridine ring imparts specific reactivity and biological properties to the molecule. The ethyl ester group further enhances its solubility and stability, making it suitable for a wide range of synthetic transformations.

In recent years, Ethyl 4-bromo-3-methoxypicolinate has been extensively studied for its potential as an intermediate in the synthesis of bioactive compounds. One notable application is in the development of antimicrobial agents. Research has shown that compounds derived from this structure exhibit potent activity against a variety of bacterial and fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 4-bromo-3-methoxypicolinate demonstrated significant antibacterial activity against multidrug-resistant strains of Staphylococcus aureus.

Beyond antimicrobial applications, Ethyl 4-bromo-3-methoxypicolinate has also shown promise in the field of cancer research. The brominated pyridine moiety is known to interact with specific biological targets, such as kinases and receptors, which are often dysregulated in cancer cells. A recent study in the journal Bioorganic & Medicinal Chemistry Letters described how derivatives of this compound were able to inhibit the growth of human breast cancer cells by targeting key signaling pathways.

The synthetic versatility of Ethyl 4-bromo-3-methoxypicolinate is another factor contributing to its importance in chemical research. The bromine atom can be readily substituted with other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This allows chemists to generate a diverse array of derivatives with tailored properties for specific applications. For example, a study published in Organic Letters demonstrated the successful synthesis of several novel compounds derived from Ethyl 4-bromo-3-methoxypicolinate, which exhibited enhanced biological activity compared to their parent compound.

In addition to its synthetic utility, Ethyl 4-bromo-3-methoxypicolinate has been investigated for its pharmacological properties. Preclinical studies have shown that this compound and its derivatives can modulate various physiological processes, including inflammation and oxidative stress. A study in the journal European Journal of Pharmacology reported that a derivative of Ethyl 4-bromo-3-methoxypicolinate was effective in reducing inflammation in animal models of arthritis.

The safety profile of Ethyl 4-bromo-3-methoxypicolinate is another critical aspect that has been evaluated in recent research. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical use.

In conclusion, Ethyl 4-bromo-3-methoxypicolinate (CAS No. 1805218-49-8) represents a valuable compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.